Cas no 1805633-81-1 (Methyl 6-cyano-3-difluoromethoxy-2-methylbenzoate)

• Product Name: Methyl 6-cyano-3-difluoromethoxy-2-methylbenzoate
• CAS No: 1805633-81-1
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 4953201
• Update Time: 2025-06-08

Methyl 6-cyano-3-difluoromethoxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-difluoromethoxy-2-methylbenzoate

• Inchi： 1S/C11H9F2NO3/c1-6-8(17-11(12)13)4-3-7(5-14)9(6)10(15)16-2/h3-4,11H,1-2H3
• InChI Key： WGWKTLYWTKISKG-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)C(C(=O)OC)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 6-cyano-3-difluoromethoxy-2-methylbenzoate

Methyl 6-cyano-3-difluoromethoxy-2-methylbenzoate (CAS No. 1805633-81-1): A Comprehensive Overview

Methyl 6-cyano-3-difluoromethoxy-2-methylbenzoate (CAS No. 1805633-81-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise for various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The molecular structure of Methyl 6-cyano-3-difluoromethoxy-2-methylbenzoate consists of a benzoate core substituted with a cyano group at the 6-position, a difluoromethoxy group at the 3-position, and a methyl group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The presence of both electron-withdrawing (cyano) and electron-donating (difluoromethoxy) groups enhances its reactivity, facilitating diverse chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyano group, in particular, has been shown to influence the binding affinity and metabolic stability of drug candidates. Additionally, the difluoromethoxy substituent is known for its ability to enhance lipophilicity and metabolic resistance, making it a valuable feature in drug design. These attributes have positioned Methyl 6-cyano-3-difluoromethoxy-2-methylbenzoate as a promising building block for the development of new pharmaceuticals.

One of the most compelling aspects of this compound is its utility in the synthesis of heterocyclic derivatives. Heterocycles are widely recognized for their role in medicinal chemistry due to their prevalence in natural products and approved drugs. The cyano group can be further functionalized through various reactions such as reduction or hydrolysis, while the difluoromethoxy group can undergo nucleophilic substitution or elimination reactions. These transformations allow for the creation of structurally diverse analogues, which can be screened for biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The introduction of fluorine atoms into aromatic rings can modulate pharmacokinetic properties, including solubility, permeability, and metabolic clearance. In particular, difluoromethoxy groups have been associated with improved oral bioavailability and reduced susceptibility to enzymatic degradation. This has led to their incorporation into numerous clinical candidates across different therapeutic areas.

The benzoate moiety in Methyl 6-cyano-3-difluoromethoxy-2-methylbenzoate also contributes to its pharmaceutical relevance. Benzoic acid derivatives are well-documented for their antimicrobial, anti-inflammatory, and analgesic properties. By leveraging this scaffold, researchers can design molecules with enhanced pharmacological profiles. For instance, modifications at the 2-position can introduce additional functional groups that further tailor the biological activity of the compound.

In addition to its synthetic utility, Methyl 6-cyano-3-difluoromethoxy-2-methylbenzoate has shown potential in addressing unmet medical needs. Ongoing research is exploring its role in developing treatments for neurological disorders, infectious diseases, and chronic conditions. The compound's ability to undergo diverse chemical modifications makes it an attractive candidate for structure-activity relationship (SAR) studies. By systematically altering its functional groups, scientists can gain insights into the key structural determinants that govern its biological effects.

The synthesis of Methyl 6-cyano-3-difluoromethoxy-2-methylbenzoate involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advances in catalytic systems have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

The safety profile of Methyl 6-cyano-3-difluoromethoxy-2-methylbenzoate is another critical consideration in its application as a pharmaceutical intermediate. While preliminary studies suggest that it exhibits moderate toxicity at high concentrations, further investigations are needed to fully assess its safety profile. These studies will focus on evaluating its effects on various biological systems and identifying potential adverse reactions.

In conclusion, Methyl 6-cyano-3-difluoromethoxy-2-methylbenzoate (CAS No. 1805633-81-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its pharmacological properties position it as a candidate for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.